Cas no 54064-39-0 (Ethyl 3-methyl-2-nitrobenzoate)

Ethyl 3-methyl-2-nitrobenzoate is a nitroaromatic ester compound with the molecular formula C₁₀H₁₁NO₄. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both ester and nitro functional groups enhances its reactivity, enabling selective transformations such as reductions or nucleophilic substitutions. Its structural features, including the methyl substituent, contribute to stability and controlled reactivity in synthetic pathways. The compound is typically characterized by high purity and consistent performance, making it suitable for research and industrial applications. Proper handling is advised due to potential sensitivity to heat and shock.
Ethyl 3-methyl-2-nitrobenzoate structure
54064-39-0 structure
Product name:Ethyl 3-methyl-2-nitrobenzoate
CAS No:54064-39-0
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD11111006
CID:1038916
PubChem ID:20093011

Ethyl 3-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-methyl-2-nitrobenzoate
    • 2-Nitro-3-methyl-benzoesaeure-aethylester
    • AK106987
    • ANW-61820
    • CTK8B9012
    • KB-253021
    • SureCN6656676
    • Ethyl3-methyl-2-nitrobenzoate
    • SCHEMBL6656676
    • CS-0083371
    • AKOS008948396
    • GORJIFRUPPQKPQ-UHFFFAOYSA-N
    • DTXSID70602313
    • 3-Methyl-2-nitro-benzoic acid ethyl ester
    • 54064-39-0
    • AS-8489
    • MFCD11111006
    • DB-108823
    • MDL： MFCD11111006
    • Inchi： InChI=1S/C10H11NO4/c1-3-15-10(12)8-6-4-5-7(2)9(8)11(13)14/h4-6H,3H2,1-2H3
    • InChI Key： GORJIFRUPPQKPQ-UHFFFAOYSA-N
    • SMILES： CCOC(=O)C1=CC=CC(=C1[N+](=O)[O-])C

Computed Properties

  • Exact Mass: 209.06883
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44

Ethyl 3-methyl-2-nitrobenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB468676-5 g
Ethyl 3-methyl-2-nitrobenzoate, min. 95%; .
 54064-39-0
5g
 €221.00 2023-04-21
Chemenu
CM155010-25g
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 95%
25g
 $486 2022-06-11
Fluorochem
227800-10g
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 95%
10g
 ￡240.00 2022-02-28
Chemenu
CM155010-5g
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 95%
5g
 $213 2022-12-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1154011-5g
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 95%
5g
 ￥999.00 2024-05-09
1PlusChem
1P00E4GI-1g
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 95%
1g
 $50.00 2025-02-26
eNovation Chemicals LLC
Y1256875-100mg
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 98%
100mg
 $65 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1154011-250mg
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 95%
250mg
 ￥140.00 2024-05-09
eNovation Chemicals LLC
Y1256875-5g
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 98%
5g
 $170 2025-02-21
A2B Chem LLC
AG58162-25g
Ethyl 3-methyl-2-nitrobenzoate
 54064-39-0 98%
25g
 $550.00 2024-04-19

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Amadis Chemical Company Limited
(CAS:54064-39-0)Ethyl 3-methyl-2-nitrobenzoate
A1165392
Purity:99%/99%
Quantity:5g/25g
Price ($):238.0/651.0